Cas no 37033-97-9 (alpha-(phenylmethylene)-2-thiopheneacetonitrile)

• Product Name: alpha-(phenylmethylene)-2-thiopheneacetonitrile
• CAS No: 37033-97-9
• MF: C₁₃H₉NS
• MW: 211.282261610031
• CID: 921908
• PubChem ID: 819034
• Update Time: 2025-04-19

alpha-(phenylmethylene)-2-thiopheneacetonitrile Chemical and Physical Properties

Names and Identifiers

• alpha-(phenylmethylene)-2-thiopheneacetonitrile
• 3-phenyl-2-thiophen-2-ylprop-2-enenitrile
• 37033-97-9
• (E)-3-phenyl-2-thiophen-2-ylprop-2-enenitrile
• AI-942/25034882
• 3-phenyl-2-thien-2-ylacrylonitrile
• SCHEMBL5425364
• CHEMBL4535108

• Inchi： 1S/C13H9NS/c14-10-12(13-7-4-8-15-13)9-11-5-2-1-3-6-11/h1-9H/b12-9+
• InChI Key： VNANLFNRBNAHAA-FMIVXFBMSA-N
• SMILES： S1C=CC=C1/C(/C#N)=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 211.046
• Monoisotopic Mass: 211.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.204
• Boiling Point: 341.4°C at 760 mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.666
• PSA: 52.03000
• LogP: 3.81228